Cas no 1036546-81-2 (5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide)

• Product Name: 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide
• CAS No: 1036546-81-2
• MF: C₁₀H₁₄F₂N₂O₂S
• MW: 264.292168140411
• MDL: MFCD11119295
• CID: 5176136
• PubChem ID: 29054504
• Update Time: 2025-07-21

5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide
• 5-amino-N-tert-butyl-2,4-difluorobenzenesulfonamide
• Z359330262
• Benzenesulfonamide, 5-amino-N-(1,1-dimethylethyl)-2,4-difluoro-

• MDL： MFCD11119295
• Inchi： 1S/C10H14F2N2O2S/c1-10(2,3)14-17(15,16)9-5-8(13)6(11)4-7(9)12/h4-5,14H,13H2,1-3H3
• InChI Key： AUIKFBHVTBIFQF-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C(C=1)N)F)F)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 1.4
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide

Introduction to 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide (CAS No. 1036546-81-2)

5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide is a specialized organic compound with significant applications in the field of pharmaceutical and agrochemical research. Its molecular structure, characterized by a benzene ring substituted with amino, sulfonamide, and fluorine groups, endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's Chemical Abstracts Service (CAS) number, 1036546-81-2, provides a unique identifier that distinguishes it from other chemicals in scientific literature and databases.

The synthesis of 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yield and purity. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Recent advancements in catalytic methods have improved the efficiency of its production, making it more accessible for industrial-scale applications.

One of the most compelling aspects of 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide is its role as a building block in the development of novel therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced biological activity. For instance, studies have demonstrated its utility in designing compounds that target specific enzymatic pathways involved in inflammation and cancer. The sulfonamide moiety, in particular, is known for its ability to interact with biological targets, making it a cornerstone in medicinal chemistry.

In recent years, computational chemistry has played a pivotal role in optimizing the synthesis and applications of 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide. Molecular modeling techniques have allowed scientists to predict the behavior of this compound in complex biological systems with remarkable accuracy. This has accelerated the discovery process and reduced the reliance on empirical trial-and-error methods. Furthermore, green chemistry principles have been integrated into its production, minimizing waste and energy consumption while maintaining high chemical yields.

The pharmacological potential of 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide has been explored in several preclinical studies. Its derivatives have shown promise as inhibitors of proteases and kinases that are overexpressed in pathological conditions. The fluorine atoms contribute to selective binding by modulating electronic properties, which is crucial for drug efficacy. Additionally, the tert-butyl group enhances solubility and bioavailability, further improving therapeutic outcomes.

Industrial applications of 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide extend beyond pharmaceuticals. In agrochemicals, for example, it serves as a precursor for developing pesticides with improved environmental compatibility. The growing demand for sustainable agrochemicals has spurred research into optimizing its use while reducing ecological impact. This dual functionality underscores its versatility as a chemical intermediate.

Future directions in the study of 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide include exploring its role in targeted drug delivery systems. Nanotechnology has opened new avenues for enhancing drug delivery efficiency by encapsulating this compound within biodegradable carriers. Such systems can improve therapeutic index by delivering drugs directly to sites of action while minimizing systemic side effects. This innovative approach aligns with global efforts to develop precision medicine solutions.

The regulatory landscape for 5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide is evolving in response to advancements in synthetic chemistry and drug development. Regulatory agencies now require comprehensive data on environmental impact and human health risks before approving new applications. This ensures that the compound is used responsibly while maximizing benefits for society. Collaboration between academia and industry is essential to meet these stringent requirements.

In conclusion,5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide (CAS No. 1036546-81-2) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features and pharmacological properties make it indispensable in modern drug discovery and industrial chemistry. As research continues to uncover new applications for this molecule,5-amino-N-tert-butyl-2,4-difluorobenzene-1-sulfonamide will undoubtedly remain at the forefront of innovation.